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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7823032

Introduction

D(+)-Raffinose pentahydrate is a naturally occurring trisaccharide composed of galactose,
glucose, and fructose. It is widely utilized in various scientific and industrial applications,
particularly in the fields of biotechnology, pharmaceuticals, and food science. This technical
guide provides comprehensive information on the physicochemical properties, biological
activities, and key applications of D(+)-Raffinose pentahydrate, with a focus on its relevance
to researchers, scientists, and drug development professionals.

CAS Number: 17629-30-0

Physicochemical Properties of D(+)-Raffinose
Pentahydrate

A summary of the key physicochemical properties of D(+)-Raffinose pentahydrate is
presented in the table below. This data is essential for its proper handling, storage, and
application in experimental settings.
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Property Value

CAS Number 17629-30-0

Molecular Formula C18H32016:5H20

Molecular Weight 594.51 g/mol [1]

Appearance White crystalline powder

Melting Point 78-82 °C[2]

Solubility in Water 50 g/L (20°C)[2]

Specific Optical Rotation +105° + 2° (c=10% in H20, 20°C)
Density 1.47 g/lcm3[2][3]

pH 5.5-7.0 (100 g/L in H20 at 20°C)
Synonyms Melitose, Melitriose, Gossypose

Biological Activities and Applications

D(+)-Raffinose pentahydrate exhibits a range of biological activities that make it a valuable
compound in research and drug development.

Cryopreservation

Raffinose is widely used as a cryoprotectant to preserve the viability of cells and tissues during
freezing. Its mechanism of action involves stabilizing cellular membranes and preventing the
formation of damaging ice crystals. It is often used in combination with other cryoprotectants
like dimethyl sulfoxide (DMSO) or glycerol. For instance, it has been successfully used for the
cryopreservation of mouse spermatozoa.

Biofilm Inhibition

Recent studies have highlighted the potential of raffinose as a biofilm inhibitor, particularly
against the pathogenic bacterium Pseudomonas aeruginosa. Raffinose has been shown to
interfere with biofilm formation without affecting bacterial growth. This activity is mediated
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through its interaction with the lectin LecA, leading to a reduction in the cellular levels of the
second messenger molecule, cyclic diguanylate (c-di-GMP).

Prebiotic and Immunomodulatory Effects

Raffinose acts as a prebiotic, promoting the growth of beneficial gut bacteria. Additionally, it has
demonstrated immunomodulatory properties. Studies have shown that raffinose can alleviate
allergen-induced airway eosinophilia and reduce the mRNA levels of pro-inflammatory
cytokines IL-4 and IL-5 in lung tissue.

Drug Formulation

In the pharmaceutical industry, raffinose is utilized as a stabilizing agent in drug formulations,
particularly for freeze-dried products. It helps to maintain the stability and efficacy of active
pharmaceutical ingredients.

Signaling Pathway of Raffinose-Mediated Biofilm
Inhibition

The mechanism by which D(+)-Raffinose pentahydrate inhibits biofilm formation in
Pseudomonas aeruginosa involves a specific signaling pathway. Raffinose binds to the
carbohydrate-binding protein LecA, which in turn leads to an increase in the activity of a c-di-
GMP-specific phosphodiesterase (PDE). This enhanced PDE activity results in the degradation

of cyclic di-GMP, a key signaling molecule that promotes biofilm formation. The reduction in
cellular c-di-GMP levels ultimately leads to the inhibition of biofilm development.

Phosphodiesterase (PDE)
Activity

Increases

LecA Protein

Binds to

Biofilm Formation
D(+)-Raffinose

Cyclic di-GMP

Click to download full resolution via product page

Raffinose-mediated inhibition of P. aeruginosa biofilm formation.
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Experimental Protocols
Cryopreservation of Mammalian Cells Using Raffinose

This protocol provides a general workflow for the cryopreservation of mammalian cells using a

freezing medium supplemented with raffinose.
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Start: Healthy Cell Culture

1. Harvest and count cells

2. Centrifuge to form a cell pellet

3. Resuspend pellet in cold
freezing medium with Raffinose

4. Aliquot cell suspension
into cryovials

5. Controlled slow freezing
(-1°C/minute) to -80°C

6. Transfer to liquid nitrogen
for long-term storage

End: Cryopreserved Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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